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Compound Focus: Dithiazanine lodide

CAS No.: 514-73-8
Cat. No.: S526335

Primary Uses and Applications

Get Quote

The core application of dithiazanine iodide is as an anthelmintic. The table below summarizes its uses and

current status:

Application

Specific Use Details & Status
Category
Veterinary Treatment of various nematode Status: Previously used, now largely
Anthelmintic [1] [2] infections in dogs withdrawn or of limited use [4].
3]
Research Study of parasitic infections (e.qg., Status: Available for research
Chemical [2] trichuriasis, strongyloidiasis) purposes only; not for human

Other Applications  Sensitizer for photographic emulsions;

[3] insecticide (not registered in the U.S.)

[3]

Toxicity and Safety Profile

therapeutic use [2].

Status: Specialized industrial and
research applications.
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Dithiazanine iodide is classified as highly toxic [1] [3]. Its mechanism of toxicity is not fully understood

but is believed to involve interference with cellular glucose absorption, disrupting energy production [1].

¢ Human Lethal Dose: The estimated lethal dose for humans is between 4-16 mg/kg upon oral
ingestion [1].

¢ Toxicity Profile: Database records classify its toxicity type as "cardiovascular" [4].

e Hazard Statements: Official hazard classifications include H300 (fatal if swallowed), H315 (causes
skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) [1].

¢ Regulatory Information: It is listed in the EPA Consolidated List of Lists, with specific reporting
requirements for spills or releases [3].

Experimental Data and Protocols

For researchers working with this compound, the following technical data may be useful.

Physical and Chemical Properties

The table below summarizes key characteristics of dithiazanine iodide:

Property Specification

Molecular Formula [1] [2] C23H23IN2S2

Molecular Weight [1] [2] 518.48 g/mol

Appearance [1] [2] Green to dark green, needle-like crystals
Melting Point [1] [3] Decomposes at 248.0°C (478.4°F)
Solubility (DMSO) [2] 16.67 mg/mL (32.15 mM)

Proposed Mechanism of Anthelmintic Action

While the exact mechanism of its antiparasitic action is not detailed in the search results, its known toxicity

suggests a potential pathway. The following diagram illustrates the hypothesized mechanism based on

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s526335?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://cameochemicals.noaa.gov/chemical/4976
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.probes-drugs.org/compound/PD013703/
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://cameochemicals.noaa.gov/chemical/4976
https://www.smolecule.com/products/s526335?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.medchemexpress.com/dithiazanine-iodide.html?srsltid=AfmBOoponen0WBoTs5SEZ60di2nG5MEEHi1zQqTpJQ6w2mk4hB9JGg2L
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.medchemexpress.com/dithiazanine-iodide.html?srsltid=AfmBOoponen0WBoTs5SEZ60di2nG5MEEHi1zQqTpJQ6w2mk4hB9JGg2L
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://www.medchemexpress.com/dithiazanine-iodide.html?srsltid=AfmBOoponen0WBoTs5SEZ60di2nG5MEEHi1zQqTpJQ6w2mk4hB9JGg2L
https://en.wikipedia.org/wiki/Dithiazanine_iodide
https://cameochemicals.noaa.gov/chemical/4976
https://www.medchemexpress.com/dithiazanine-iodide.html?srsltid=AfmBOoponen0WBoTs5SEZ60di2nG5MEEHi1zQqTpJQ6w2mk4hB9JGg2L
https://www.smolecule.com/products/s526335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

interference with glucose metabolism.
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Conclusion for Researchers

Dithiazanine iodide serves as a historical example of a benzothiazole-class anthelmintic. Its high toxicity
profile has led to its withdrawal from widespread therapeutic use. Current research interest lies primarily in
its role as a model compound or for specialized in vitro studies, necessitating strict safety protocols due to its

significant health hazards [1] [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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